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Compound of Interest

Compound Name: 4-Hexenal

Cat. No.: B1599302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

(Z)-4-Hexenal. The information is presented to be a valuable resource for researchers,

scientists, and professionals involved in drug development and related fields.

Introduction
(Z)-4-Hexenal, also known as cis-4-Hexenal, is a volatile organic compound belonging to the

aldehyde class of molecules. It is recognized for its characteristic fresh, green, and grassy

aroma and is found as a natural volatile component in various plants, including onions.[1][2] Its

chemical structure consists of a six-carbon chain with a cis-configured double bond between

the fourth and fifth carbon atoms and a terminal aldehyde functional group.

Quantitative Physical Characteristics
The following table summarizes the key quantitative physical and chemical properties of (Z)-4-
Hexenal, compiled from various sources.
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Property Value Source(s)

Molecular Formula C₆H₁₀O [1][3][4]

Molecular Weight 98.14 g/mol [3][5][6]

Boiling Point

125.00 to 129.00 °C @ 760.00

mm Hg73.00 to 75.00 °C @

100.00 mm Hg127.17 °C @

760 mmHg

[3][4][5]

Melting Point -78 °C (estimate) [6]

Density 0.958-0.971 g/cm³0.828 g/cm³ [3][5][6]

Refractive Index 1.428-1.432 @ 20.00 °C1.422 [3][5][7]

Flash Point 17.78 °C (64.00 °F) TCC [4][5]

Water Solubility
Slightly soluble5261 mg/L @

25 °C (estimated)
[3][5]

Solubility in Organic Solvents
Soluble in ethanol, ethers, and

most fixed oils
[3][7]

Vapor Pressure 11.264 mmHg at 25°C [4][8]

logP 1.64 [6][9]

Qualitative Physical Characteristics
Physical State: (Z)-4-Hexenal is a colorless to pale yellow liquid at room temperature.[1][3]

Odor Profile: It possesses a strong, characteristic green and grassy odor.[1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical characteristics of (Z)-4-
Hexenal are crucial for quality control and research purposes. Below are generalized

methodologies for key experiments.

4.1. Determination of Boiling Point
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The boiling point of a volatile aldehyde like (Z)-4-Hexenal can be determined using a micro-

boiling point or distillation method.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure.

Apparatus: A small-scale distillation apparatus or a Thiele tube setup, a calibrated

thermometer, a heating mantle or oil bath, and a capillary tube.

Procedure (Thiele Tube Method):

A small amount of (Z)-4-Hexenal is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing

the sample.

The test tube is attached to a thermometer and immersed in a Thiele tube containing

mineral oil.

The Thiele tube is gently heated, causing a stream of bubbles to emerge from the open

end of the capillary tube.

The heat is removed, and the temperature at which the liquid begins to enter the capillary

tube is recorded as the boiling point.[10]

4.2. Determination of Density

The density of liquid (Z)-4-Hexenal can be measured using a pycnometer or a digital density

meter.

Principle: Density is defined as the mass of a substance per unit volume.

Apparatus: A pycnometer of a known volume, an analytical balance, and a temperature-

controlled water bath.

Procedure (Pycnometer Method):

The empty pycnometer is accurately weighed.
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The pycnometer is filled with (Z)-4-Hexenal, ensuring no air bubbles are present, and the

excess liquid is removed.

The filled pycnometer is brought to a constant temperature in a water bath.

The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the liquid (filled weight - empty weight) by

the known volume of the pycnometer.[1][11]

4.3. Determination of Refractive Index

The refractive index, a measure of how light propagates through the substance, is a

characteristic property.

Principle: The refractive index is the ratio of the speed of light in a vacuum to the speed of

light in the substance.

Apparatus: An Abbe refractometer and a constant temperature water bath.

Procedure:

The refractometer is calibrated using a standard of known refractive index.

A few drops of (Z)-4-Hexenal are placed on the prism of the refractometer.

The prism is closed, and the temperature is allowed to equilibrate.

The light source is adjusted, and the eyepiece is focused until the dividing line between

the light and dark fields is sharp.

The refractive index is read from the instrument's scale.[3][12]

4.4. Determination of Solubility in Water

A qualitative or quantitative determination of solubility can be performed.
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Principle: Solubility is the property of a solute to dissolve in a solvent to form a homogeneous

solution.

Apparatus: Test tubes, vortex mixer, and analytical balance (for quantitative analysis).

Procedure (Qualitative):

A small, measured amount of (Z)-4-Hexenal is added to a test tube containing a known

volume of water.

The mixture is vigorously agitated using a vortex mixer.

The mixture is allowed to stand and observed for the presence of a single phase (soluble)

or two distinct phases (insoluble/slightly soluble).[7][9]

4.5. Spectroscopic Analysis

Spectroscopic methods are essential for the structural confirmation and purity assessment of

(Z)-4-Hexenal.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum provides information about the chemical environment

of the hydrogen atoms. The aldehyde proton of (Z)-4-Hexenal is expected to appear as a

highly deshielded signal (around 9-10 ppm). Protons adjacent to the double bond and the

carbonyl group will also show characteristic chemical shifts and coupling patterns.[13][14]

¹³C NMR: The carbon NMR spectrum will show a characteristic signal for the carbonyl

carbon in the downfield region (around 190-200 ppm).[15]

Mass Spectrometry (MS):

Mass spectrometry provides information about the molecular weight and fragmentation

pattern of the molecule. For aldehydes, derivatization with agents like O-(2,3,4,5,6-

pentafluorobenzyl)hydroxylamine (PFBHA) or 2,4-dinitrophenylhydrazine (DNPH) is often

employed to improve analysis by Gas Chromatography-Mass Spectrometry (GC-MS).[4]

[16][17]
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Biosynthesis Pathway
(Z)-4-Hexenal, as a C6-aldehyde or "green leaf volatile," is biosynthesized in plants through

the lipoxygenase (LOX) pathway. This pathway is typically initiated by tissue damage. While

the specific pathway for (Z)-4-Hexenal is not as extensively studied as that for its isomer, (Z)-3-

hexenal, the general mechanism is understood to be similar.
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Caption: Biosynthesis of C6-aldehydes via the Lipoxygenase (LOX) pathway.
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Experimental Workflow for Aldehyde Analysis
The analysis of volatile aldehydes like (Z)-4-Hexenal from a sample matrix typically involves

extraction, derivatization, and chromatographic separation coupled with mass spectrometric

detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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